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Compound of Interest
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Cat. No.: B15598500
Get Quote
\ J

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with PCB 118-13C12. Polychlorinated biphenyls
(PCBs) are persistent organic pollutants with significant health and environmental risks. The
stable isotope label (33C12) does not alter the chemical toxicity of the PCB 118 molecule;
therefore, all safety precautions required for the unlabeled compound are mandatory.[1]

Hazard Identification and Classification

PCB 118 is classified as a hazardous substance with long-term health effects.[2][3] It is crucial
to understand these hazards before beginning any work. Exposure can occur through
inhalation, skin contact, and ingestion.[4][5]
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Hazard Class Category Hazard Statement GHS Pictogram
H373: May cause

Specific target organ damage to organs

toxicity, repeated 2 through prolonged or ialt text

exposure (STOT RE) repeated exposure.[2]
[3]

Hazardous to the H410: Very toxic to

aquatic environment, 1 aquatic life with long ialt text

chronic toxicity

lasting effects.[2]

Primary Health Concerns:

Endocrine Disruption: PCBs can interfere with thyroid and adrenal hormone function.[6]
Neurotoxicity: Exposure is associated with damage to the brain and nervous system.[6][7]
Carcinogenicity: PCBs are reasonably anticipated to be human carcinogens.[6]

Organ Damage: Prolonged exposure can lead to liver and gastrointestinal damage.[8]

Personal Protective Equipment (PPE)

A stringent PPE protocol is required to prevent dermal contact and inhalation.[9][10] Because

PCBs can readily pass through the skin, selecting the correct glove material is critical.[10] Do

not use PVC or latex gloves.[11]
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Experimental Protocols: Safe Handling &
Operations

Adherence to standard operating procedures is essential for minimizing exposure and ensuring
a safe laboratory environment.

Preparation and Engineering Controls

o Designated Area: All work with PCB 118 must be conducted in a designated area, such as a
certified chemical fume hood, to minimize inhalation risk.[1]

e Ventilation: Ensure the fume hood is functioning correctly before starting work.
o Hygiene: Do not eat, drink, smoke, or apply cosmetics in the laboratory.[1]

o Pre-Experiment Check: Before handling the compound, ensure all necessary PPE is
available and a spill kit is accessible.

Handling and Weighing Protocol

o Don PPE: Put on all required PPE as specified in the table above. Cover any cuts or
abrasions with waterproof dressings before putting on gloves.[10]

e Weighing: When weighing the solid compound, perform the task within a balance enclosure
or fume hood to prevent the creation and dispersal of dust.[1]

e Preparing Solutions: When dissolving the compound, add the solvent slowly to the solid PCB
118 to avoid splashing.[1]

o Post-Handling: After handling, wipe down the work area with an appropriate solvent or
detergent. Dispose of all wipes as contaminated waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[11]

Spill Cleanup Protocol
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Alert & Evacuate: Immediately alert personnel in the area. If the spill is large or involves a
volatile solvent, evacuate the immediate vicinity.[1]

Don PPE: Before re-entry, don the appropriate PPE for spill cleanup, including respiratory
protection.[4]

Containment: Cover the spill with an appropriate absorbent material, such as vermiculite,
sand, or a commercial sorbent pad, working from the outside in.[1]

Cleanup: Once the material is fully absorbed, carefully scoop the mixture into a designated,
labeled hazardous waste container.[1]

Decontamination: Clean the spill area with a suitable solvent (e.g., kerosene) or detergent,
and then wash with water.[11] All cleaning materials must be disposed of as PCB-
contaminated waste.
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Caption: Workflow for the safe handling and disposal of PCB 118.
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Operational and Disposal Plan

Proper disposal of PCB-contaminated waste is strictly regulated. All waste must be handled as

hazardous chemical waste according to institutional, local, and national regulations.[1][13]

Waste Segregation

Solid Waste: Includes contaminated gloves, wipes, absorbent materials, and disposable lab
coats. Place these items in a dedicated, sealed plastic bag or container.[1]

Liquid Waste: Includes unused solutions or contaminated solvents. Collect in a dedicated,
leak-proof, and chemically compatible container.[1]

Sharps: Contaminated needles or glassware must be placed in a designated sharps
container.

Labeling and Storage

Labeling: All waste containers must be clearly labeled with "PCB Waste" and list the
contents, including the 13C label and any solvents.[1][13] Use official hazardous waste labels
as required by your institution.

Storage: Store sealed waste containers in a designated and properly ventilated Satellite
Accumulation Area or Waste Accumulation Area.[14] This area should be secure and away
from incompatible materials.

Final Disposal

Professional Disposal: PCB waste must be disposed of through a licensed hazardous waste
contractor.[10] Do not dispose of PCB waste down the drain or with general laboratory trash.
[3][10]

Record Keeping: Maintain detailed records of waste generation, storage, and disposal for at
least three years, as required by regulations.[4]

Coordination: Contact your institution's Environmental Health & Safety (EH&S) department to
arrange for the pickup and disposal of PCB waste.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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